Cas no 2228738-08-5 (1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine
• CAS No: 2228738-08-5
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 5902455
• PubChem ID: 165671691
• Update Time: 2025-10-29

1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine
• 2228738-08-5
• EN300-1799764

• Inchi： 1S/C14H14N4/c1-9-7-11(13-8-14(15)18(2)17-13)10-5-3-4-6-12(10)16-9/h3-8H,15H2,1-2H3
• InChI Key： MZQDWGWFSXFNSF-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=C(C)N=C3C=CC=CC=23)=N1)N

Computed Properties

• Exact Mass: 238.121846464g/mol
• Monoisotopic Mass: 238.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine

Introduction to 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine (CAS No. 2228738-08-5)

1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine, with the CAS number 2228738-08-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine consists of a pyrazole ring fused with a quinoline moiety, both of which are functional groups that contribute to its biological activity. The presence of the methyl group at the 1-position of the pyrazole ring and the 2-position of the quinoline ring adds to its stability and bioavailability. This compound has been synthesized through various methods, including microwave-assisted synthesis and traditional multi-step reactions, each offering unique advantages in terms of yield and purity.

Recent studies have highlighted the potential of 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine in treating a range of diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. These findings suggest that 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine has also demonstrated promising antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its antitumor effects is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings have led to increased interest in exploring the potential of 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine as a novel anticancer agent.

The pharmacokinetic properties of 1-methyl-3-(2-methylquinolin-4-yl)-1H-pyrazol-5-amine have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target cells further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-(2-methylquinolin-4-y l)-1H-pyrazol -5 -amine strong > in human subjects . Early results from phase I trials have been promising , with no significant adverse effects reported at therapeutic doses . These trials aim to provide more comprehensive data on the pharmacodynamics , pharmacokinetics , and safety profile of this compound , paving the way for its potential use in clinical settings . p > < p >In conclusion ,< strong > 1 -m ethyl -3 -( 2 -m ethylq uinolin -4 -yl ) -1 H -pyr azol -5 -amine ( CAS No . 2 2 2 8 7 3 8 -0 8 -5 ) strong > represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its favorable pharmacological properties , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the treatment of various diseases . p > article > response >